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Compound of Interest

2-Methyl-2-(methylamino)propan-
1-ol

Cat. No.: B036536

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and reliable High-Performance Liquid Chromatography
(HPLC) method for the quantitative analysis of 2-Methyl-2-(methylamino)propan-1-ol. The
described protocol is suitable for the determination of the compound in bulk drug substances
and can be adapted for various applications, including purity assessments and formulation
analysis. The method utilizes a reversed-phase C18 column with UV detection, providing
excellent sensitivity and resolution.

Introduction

2-Methyl-2-(methylamino)propan-1-ol is a valuable chemical intermediate used in the
synthesis of various pharmaceutical compounds. Accurate and precise analytical methods are
crucial for ensuring the quality and consistency of this starting material and its subsequent
products. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the
separation, identification, and quantification of such compounds.[1] This document provides a
detailed protocol for the HPLC analysis of 2-Methyl-2-(methylamino)propan-1-ol, including
chromatographic conditions, sample preparation, and method performance characteristics.

Experimental Protocol
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Instrumentation and Materials

o HPLC System: A standard HPLC system equipped with a quaternary or binary pump, an
autosampler, a column thermostat, and a UV-Vis detector.

e Chromatographic Column: A C18 reversed-phase column (e.g., Agilent Zorbax SB-C18, 4.6
mm X 150 mm, 5 um) is recommended.[1] A Newcrom R1 column can also be utilized for this
analysis.[1][2]

e Chemicals and Reagents:

[e]

2-Methyl-2-(methylamino)propan-1-ol reference standard

o

Acetonitrile (HPLC grade)

o

Water (HPLC grade)

[¢]

Phosphoric acid or Formic acid (analytical grade)[2]

[¢]

Methanol (HPLC grade) for sample preparation

Chromatographic Conditions

The following chromatographic conditions have been optimized for the analysis of 2-Methyl-2-
(methylamino)propan-1-ol:
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Parameter Condition

Acetonitrile and 0.1% Phosphoric Acid in Water

Mobile Phase

(viv)
Mode Isocratic

N Acetonitrile : 0.1% Phosphoric Acid in Water

Composition

(30:70, viv)
Flow Rate 1.0 mL/min
Column Temperature 30°C
Injection Volume 10 pL
Detector Wavelength 210 nm
Run Time 10 minutes

Preparation of Solutions

» Mobile Phase Preparation: To prepare 1 L of the mobile phase, mix 300 mL of acetonitrile
with 700 mL of 0.1% phosphoric acid in water. Degas the solution prior to use.

» Standard Solution Preparation: Accurately weigh approximately 10 mg of 2-Methyl-2-
(methylamino)propan-1-ol reference standard and dissolve it in a 100 mL volumetric flask
with methanol to obtain a stock solution of 100 ug/mL. Prepare a series of calibration
standards by diluting the stock solution with the mobile phase.

o Sample Preparation: Accurately weigh a sample containing 2-Methyl-2-
(methylamino)propan-1-ol and dissolve it in methanol to achieve a theoretical
concentration within the calibration range. Filter the sample solution through a 0.45 pm
syringe filter before injection.

Method Validation Summary

The described HPLC method was validated for its key performance characteristics. The results
are summarized in the table below.
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Parameter Result

Retention Time Approximately 3.5 minutes

Linearity Range 1-100 pg/mL

Correlation Coefficient (r2) >0.999

Limit of Detection (LOD) 0.3 pg/mL

Limit of Quantitation (LOQ) 1.0 pg/mL

Precision (%RSD) <2.0%

Accuracy (% Recovery) 98.0 - 102.0%
HPLC Analysis Workflow

The logical flow of the HPLC analysis process, from initial sample handling to final data
interpretation, is illustrated in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: HPLC Analysis of 2-Methyl-2-
(methylamino)propan-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036536#hplc-analysis-method-for-2-methyl-2-
methylamino-propan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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